Cas no 89028-85-3 (1,2-Benzenediamine, 4-(1H-benzimidazol-2-ylthio)-)

• Product Name: 1,2-Benzenediamine, 4-(1H-benzimidazol-2-ylthio)-
• CAS No: 89028-85-3
• MF: C₁₃H₁₂N₄S
• MW: 256.326180458069
• CID: 615313
• PubChem ID: 71321590
• Update Time: 2025-04-19

1,2-Benzenediamine, 4-(1H-benzimidazol-2-ylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 4-(1H-benzimidazol-2-ylthio)-
• 4-(1H-benzimidazol-2-ylsulfanyl)benzene-1,2-diamine
• DTXSID10751394
• 89028-85-3
• 4-[(1H-Benzimidazol-2-yl)sulfanyl]benzene-1,2-diamine

• Inchi： 1S/C13H12N4S/c14-9-6-5-8(7-10(9)15)18-13-16-11-3-1-2-4-12(11)17-13/h1-7H,14-15H2,(H,16,17)
• InChI Key： UKIJAHGRZSJCKV-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(=C1)N)N)C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 256.07826757g/mol
• Monoisotopic Mass: 256.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 106Ų